(R)-2-Bromobutane-1,4-diol

• IUPAC Name: (2R)-2-bromobutane-1,4-diol
• InChI: InChI=1S/C4H9BrO2/c5-4(3-7)1-2-6/h4,6-7H,1-3H2/t4-/m1/s1
• InChI Key: VRVPUPONZXUMBA-SCSAIBSYSA-N
• Canonical SMILES: C(CO)C(CO)Br
• Isomeric SMILES: C(CO)[C@H](CO)Br
• Molecular Formula: C4H9BrO2
• Molecular Weight: 169.02 g/mol

Description

(R)-2-Bromobutane-1,4-diol is a chemical compound that has been the focus of extensive scientific research in recent years. It is a chiral molecule that has been used in a variety of applications, including as a building block for the synthesis of more complex molecules.

Scientific Research Applications

Enantioselective Surface Chemistry

(R)-2-Bromobutane-1,4-diol has been studied for its enantioselective surface chemistry on chiral copper surfaces. Researchers found that at monolayer coverage, the decomposition reaction rates of (R)-2-Bromobutane-1,4-diol are sensitive to the chirality of the copper surfaces. This study provides insights into enantioselective reactions in surface chemistry, which is crucial for developing chiral catalysts and understanding chiral discrimination in surface reactions (Rampulla et al., 2006).

Molecular Structures and Conformational Compositions

Research has been conducted on the structure and conformational composition of related bromobutanes like 2-bromobutane. This study used gas-phase electron diffraction and ab initio molecular orbital calculations, contributing to the understanding of molecular structures and their conformations, which are fundamental in organic chemistry and material science (Aarset et al., 2001).

Asymmetric Organic Synthesis

(R)-2-Bromobutane-1,4-diol derivatives are important in asymmetric organic synthesis. For instance, (2R,3R)-1,4-dimethoxy-1,1,4,4-tetraphenylbutane-2,3-diol, a derivative, has diverse applications in this field. New synthetic methods are being developed to enhance the efficiency and green chemistry aspects of these compounds (Hu & Shan, 2020).

Electrochemical Reduction

Studies on the electrochemical behavior of related dihalobutanes have been conducted. This research is significant in understanding the reduction mechanisms of these compounds, which can lead to a variety of products. Such studies have implications in electrochemistry and organic synthesis (Pritts & Peters, 1995).